Cas no 76463-15-5 (2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol)

• Product Name: 2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol
• CAS No: 76463-15-5
• MF: C₁₂H₆F₄O₂
• MW: 258.168457508087
• CID: 2200328
• PubChem ID: 22708583
• Update Time: 2025-04-21

2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-tetrafluoro-4,4'-diphenol
• F16551
• 2,2',6,6'-Tetrafluoro-[1,1'-biphenyl]-4,4'-diol
• SCHEMBL2868026
• 4-(2,6-difluoro-4-hydroxyphenyl)-3,5-difluorophenol
• 76463-15-5

• Inchi： 1S/C12H6F4O2/c13-7-1-5(17)2-8(14)11(7)12-9(15)3-6(18)4-10(12)16/h1-4,17-18H
• InChI Key： RMFKONDLPMDUJM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C(=CC(=CC=1F)O)F)F)O

Computed Properties

• Exact Mass: 258.03039208g/mol
• Monoisotopic Mass: 258.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols